Cas no 916176-69-7 ((2S)-2-Amino-N-(2,2,2-trifluoroethyl)propanamide hydrochloride)

• Product Name: (2S)-2-Amino-N-(2,2,2-trifluoroethyl)propanamide hydrochloride
• CAS No: 916176-69-7
• MF: C₅H₁₀ClF₃N₂O
• MW: 206.593910694122
• CID: 69497
• PubChem ID: 56924314
• Update Time: 2025-04-18

(2S)-2-Amino-N-(2,2,2-trifluoroethyl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Amino-N-(2,2,2-trifluoroethyl)propanamide hydrochloride
• (S)-2-amino-N-(2,2,2-trifluoroethyl)propanamide hydrochloride
• opanamide, 2-amino-N-(2,2,2-trifluoroethyl)-, hydrochloride (1:1), (2S)-
• Propanamide, 2-amino-N-(2,2,2-trifluoroethyl)-, hydrochloride (1:1),(2S)-
• (S)-2-amino-N-(2,2,2-trifluoroethyl)propionamide hydrochloride
• Propanamide,2-amino-N-(2,2,2-trifluoroethyl)-,hydrochloride (1:1),(2S)
• A1-02401
• 916176-69-7
• SCHEMBL1718327
• (S)2-Amino-N-(2,2,2-trifluoro-ethyl)-propionamide; hydrochloride
• (2S)-2-Amino-N-(2,2,2-trifluoroethyl)-propanamide hydrochloride
• AKOS015849392
• opanamide, 2-amino-N-(2,2,2-trifluoroethyl)-, hydrochloride (1

• Inchi： 1S/C5H9F3N2O.ClH/c1-3(9)4(11)10-2-5(6,7)8;/h3H,2,9H2,1H3,(H,10,11);1H/t3-;/m0./s1
• InChI Key： HFUCVVCJXREYJQ-DFWYDOINSA-N
• SMILES： Cl.FC(CNC([C@H](C)N)=O)(F)F

Computed Properties

• Exact Mass: 206.04300
• Monoisotopic Mass: 206.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• PSA: 55.12000
• LogP: 1.90530